Cas no 1892166-54-9 (1-2-(2-bromo-6-fluorophenyl)ethylpiperazine)

• Product Name: 1-2-(2-bromo-6-fluorophenyl)ethylpiperazine
• CAS No: 1892166-54-9
• MF: C₁₂H₁₆BrFN₂
• MW: 287.171245574951
• CID: 6169830
• PubChem ID: 117463183
• Update Time: 2025-06-13

1-2-(2-bromo-6-fluorophenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-6-fluorophenyl)ethylpiperazine
• 1-[2-(2-bromo-6-fluorophenyl)ethyl]piperazine
• EN300-1916566
• 1892166-54-9

• Inchi： 1S/C12H16BrFN2/c13-11-2-1-3-12(14)10(11)4-7-16-8-5-15-6-9-16/h1-3,15H,4-9H2
• InChI Key： CVGLLTJMNRHUFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CCN1CCNCC1)F

Computed Properties

• Exact Mass: 286.04809g/mol
• Monoisotopic Mass: 286.04809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-2-(2-bromo-6-fluorophenyl)ethylpiperazine

Recent Advances in the Study of 1-2-(2-bromo-6-fluorophenyl)ethylpiperazine (CAS: 1892166-54-9) in Chemical Biology and Pharmaceutical Research

The compound 1-2-(2-bromo-6-fluorophenyl)ethylpiperazine (CAS: 1892166-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique bromo-fluorophenyl and piperazine moieties, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-2-(2-bromo-6-fluorophenyl)ethylpiperazine, with particular emphasis on improving its yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These efforts have led to the development of more efficient synthetic routes, enabling larger-scale production for preclinical and clinical studies.

In terms of pharmacological activity, 1-2-(2-bromo-6-fluorophenyl)ethylpiperazine has demonstrated promising results in vitro and in vivo. Preliminary studies suggest that the compound exhibits affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in various neurological and psychiatric disorders. For instance, one study reported that the compound acts as a partial agonist at the 5-HT1A receptor, a target of interest for the treatment of anxiety and depression. Further investigations are underway to elucidate its mechanism of action and potential therapeutic benefits.

Another area of research has explored the compound's potential as a scaffold for the development of novel therapeutics. By modifying its chemical structure, researchers have synthesized derivatives with enhanced selectivity and potency. These derivatives are being evaluated for their efficacy in treating conditions such as Parkinson's disease, schizophrenia, and chronic pain. The versatility of 1-2-(2-bromo-6-fluorophenyl)ethylpiperazine as a building block in medicinal chemistry underscores its importance in drug discovery.

Despite these advancements, challenges remain in the development of 1-2-(2-bromo-6-fluorophenyl)ethylpiperazine-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed to ensure its clinical viability. Ongoing research is focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties through structural modifications and formulation strategies.

In conclusion, 1-2-(2-bromo-6-fluorophenyl)ethylpiperazine (CAS: 1892166-54-9) represents a promising candidate for further investigation in the field of chemical biology and pharmaceutical research. Its unique chemical structure and pharmacological profile make it a valuable tool for understanding receptor interactions and developing new therapeutic agents. Future studies will likely focus on advancing its preclinical development and exploring its potential in clinical settings.